2-(3-(4-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[3-(4-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1-yl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C24H16ClF2N3O3/c1-13-2-8-17-23(33)18(22(32)14-3-5-15(25)6-4-14)11-30(24(17)28-13)12-21(31)29-20-9-7-16(26)10-19(20)27/h2-11H,12H2,1H3,(H,29,31)
• InChI Key: WVPZJHFGCVAMAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=O)C(=CN2CC(=O)NC3=C(C=C(C=C3)F)F)C(=O)C4=CC=C(C=C4)Cl
• Molecular Formula: C24H16ClF2N3O3
• Molecular Weight: 467.8 g/mol

Description

2-(3-(4-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C24H16ClF2N3O3 and its molecular weight is 467.86. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds related to 2-(3-(4-chlorobenzoyl)-7-methyl-4-oxo-1,8-naphthyridin-1(4H)-yl)-N-(2,4-difluorophenyl)acetamide have been studied for their antibacterial and antifungal properties. A study synthesized various acetamide derivatives, revealing significant antibacterial activity against common pathogens (Ramalingam, Ramesh, & Sreenivasulu, 2019). Another investigation into 1,8-naphthyridine-based compounds highlighted their potential in microbial resistance through the synthesis of novel azetidin-2-one and thiazolidin-4-one derivatives, demonstrating considerable antimicrobial activity (Adem, Boda, Sirgamalla, & Macha, 2022).

Fluorescent Chemodosimeter for Metal Ions Detection

A fluorescent chemodosimeter based on 1,8-naphthyridine structure was developed for the rapid and highly selective detection of Zn^2+ and Cu^2+ ions. This highlights the compound's application in environmental monitoring and analytical chemistry (Yu, Li, Wei, Wei, & Tang, 2008).

α-Glucosidase Inhibitory Potential

A series of N-aryl/aralkyl derivatives, related to the chemical structure , were synthesized and evaluated for their α-glucosidase inhibitory activity. This suggests potential therapeutic applications in managing diseases like diabetes by controlling glucose absorption (Iftikhar et al., 2019).

Ligand-Protein Interaction and Photovoltaic Efficiency

Research into benzothiazolinone acetamide analogs, related to the chemical compound of interest, provided insights into ligand-protein interactions and their photovoltaic efficiency. These compounds showed potential as photosensitizers in dye-sensitized solar cells, indicating applications in renewable energy technologies (Mary et al., 2020).